![molecular formula C5H4ClFN2S B2978062 2-Chloro-5-fluoro-4-(methylsulfanyl)pyrimidine CAS No. 87789-51-3](/img/structure/B2978062.png)
2-Chloro-5-fluoro-4-(methylsulfanyl)pyrimidine
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Overview
Description
2-Chloro-5-fluoro-4-(methylsulfanyl)pyrimidine is a chemical compound with the molecular formula C5H4ClFN2S. It has a molecular weight of 178.62 . This compound is a solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H4ClFN2S/c1-10-4-3(7)2-8-5(6)9-4/h2H,1H3 . The SMILES string is CSC1=NC(=NC=C1F)Cl .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, pyrimidine derivatives have been known to undergo various reactions. For instance, 2-chloro-5-fluoropyrimidine can react with various amines in the presence of K2CO3 to form 5-fluoro-2-amino pyrimidines .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 178.62 g/mol .Scientific Research Applications
1. Synthesis, Crystal Structure, and Biological Activities
A study by Mo, Wen-yan, He, and Hong-wu (2007) focused on the synthesis of a compound related to 2-Chloro-5-fluoro-4-(methylsulfanyl)pyrimidine. The study detailed the crystal structure and biological activities of the synthesized compound, demonstrating its significance in medicinal chemistry (Mo, Wen-yan, He, & Hong-wu, 2007).
2. Quantum Chemical Calculations and Molecular Docking Study
A 2016 study by Gandhi, Patel, Modh, Naliyapara, and Patel conducted quantum chemical calculations and molecular docking studies on a pyrimidine derivative. This research highlighted the crucial roles of specific atoms in the compound for medicinal and pharmaceutical applications (Gandhi, Patel, Modh, Naliyapara, & Patel, 2016).
Biological and Pharmacological Applications
3. Anti-Inflammatory and Analgesic Activities
Muralidharan, James Raja, and Asha Deepti (2019) explored the synthesis of pyrimidine derivatives and evaluated their potential anti-inflammatory and analgesic activities. The study emphasized the significance of the pyrimidine core in developing therapeutic agents (Muralidharan, James Raja, & Asha Deepti, 2019).
4. Synthesis and Antitumor Activity
Research by Rosowsky, Kim, and Wick (1981) involved the synthesis of a pyrimidine acyclonucleoside and its evaluation for antitumor activity, demonstrating the compound's potential in cancer therapy (Rosowsky, Kim, & Wick, 1981).
Chemical Properties and Reactivity
5. Catalytic C-C Coupling Reactions
A study by Steffen, Sladek, Braun, Neumann, and Stammler (2005) investigated catalytic C-C coupling reactions involving a pyrimidine compound, shedding light on its reactivity and potential applications in synthetic chemistry (Steffen, Sladek, Braun, Neumann, & Stammler, 2005).
6. Synthesis and Biological Activity of Related Nucleosides
The synthesis and biological activity of related nucleosides were examined by Bobek, Bloch, Parthasarathy, and Whistler (1975), providing insights into the applications of pyrimidine derivatives in biological systems (Bobek, Bloch, Parthasarathy, & Whistler, 1975).
Safety and Hazards
properties
IUPAC Name |
2-chloro-5-fluoro-4-methylsulfanylpyrimidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClFN2S/c1-10-4-3(7)2-8-5(6)9-4/h2H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JORGKVXNFHVPKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC(=NC=C1F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClFN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
87789-51-3 |
Source
|
Record name | 2-chloro-5-fluoro-4-(methylsulfanyl)pyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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